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Compound of Interest

Compound Name: Isofenphos-methyl

CAS No.: 99675-03-3

Cat. No.: B051689

Get Quote

An In-depth Examination of its Chemical Properties, Synthesis, Mechanism of Action, and

Analytical Methodologies

Introduction
Isofenphos-methyl is a chiral organophosphate insecticide primarily utilized for the control of

subterranean pests.[1] As a member of the organophosphate class, its mode of action is

centered on the potent inhibition of acetylcholinesterase (AChE), a critical enzyme in the

nervous system of insects.[2][3] This guide provides a comprehensive technical overview of

isofenphos-methyl, designed for researchers, scientists, and professionals in drug

development and crop protection. It will delve into its chemical identity, synthesis, biochemical

mechanism, analytical protocols, toxicological profile, and environmental fate.

Chemical Identity and Properties
Correctly identifying a chemical compound is fundamental in scientific research. Isofenphos-
methyl is systematically named and registered under internationally recognized numbering

systems to ensure unambiguous identification.
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IUPAC Name: propan-2-yl 2-[methoxy-(propan-2-ylamino)phosphinothioyl]oxybenzoate

CAS Number: 99675-03-3

The CAS (Chemical Abstracts Service) number is a unique identifier for chemical substances,

preventing confusion that can arise from different naming conventions.

Chemical Structure:

Figure 1: Chemical structure of isofenphos-methyl.

Physicochemical Properties:

A summary of the key physicochemical properties of isofenphos-methyl is presented in the

table below. These properties are crucial for understanding its environmental behavior,

formulating analytical methods, and assessing its toxicological profile.

Property Value Reference

Molecular Formula C₁₄H₂₂NO₄PS [4]

Molecular Weight 331.37 g/mol [4]

Physical State Colorless to yellow oily liquid [2]

Melting Point < -12 °C [4]

Water Solubility 24 mg/L at 20 °C [5]

Purity (Analytical Standard) ≥95% [4]

Synthesis Pathway
The commercial synthesis of isofenphos-methyl is a multi-step process that involves the

reaction of key intermediates. While specific proprietary details may vary between

manufacturers, the general synthetic route involves the esterification and phosphinothioylation

of salicylic acid derivatives. The primary raw materials for this process include phosphorus

trichloride, isopropyl alcohol, and derivatives of salicylic acid.[5]

A plausible synthesis workflow is outlined below:
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Figure 2: Generalized synthesis pathway for isofenphos-methyl.

This diagram illustrates the convergence of key reactants to form intermediate compounds,

which are then further reacted to yield the final isofenphos-methyl product. The process

necessitates careful control of reaction conditions to ensure high yield and purity.

Mechanism of Action: Acetylcholinesterase
Inhibition
The insecticidal activity of isofenphos-methyl, like other organophosphates, stems from its

ability to inhibit the enzyme acetylcholinesterase (AChE).[2] AChE is responsible for the

hydrolysis of the neurotransmitter acetylcholine (ACh) in the synaptic cleft.[6] The inhibition of

AChE leads to an accumulation of ACh, resulting in the continuous stimulation of cholinergic

receptors, which disrupts nerve function and is ultimately lethal to the insect.[7]

The mechanism of inhibition involves the phosphorylation of the serine hydroxyl group at the

active site of AChE by the organophosphate. This forms a stable, covalent bond that effectively

deactivates the enzyme.
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Figure 3: Mechanism of acetylcholinesterase inhibition by isofenphos-methyl.

Analytical Methodologies
Accurate and sensitive analytical methods are essential for the detection and quantification of

isofenphos-methyl in various matrices, including environmental samples and agricultural

products. Gas chromatography (GC) and high-performance liquid chromatography (HPLC) are

the most commonly employed techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)
Protocol
GC-MS offers high sensitivity and specificity for the analysis of isofenphos-methyl. The

following is a representative protocol.

Sample Preparation (QuEChERS Method):

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely

adopted sample preparation technique for pesticide residue analysis in food matrices.

Homogenization: Homogenize a 10-15 g sample with water.
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Extraction: Add acetonitrile and a salt mixture (e.g., magnesium sulfate, sodium chloride,

sodium citrate) and shake vigorously.

Centrifugation: Centrifuge the sample to separate the layers.

Dispersive Solid-Phase Extraction (d-SPE): Transfer an aliquot of the acetonitrile

supernatant to a d-SPE tube containing a sorbent (e.g., PSA, C18) to remove interfering

matrix components.

Centrifugation and Collection: Centrifuge again and collect the supernatant for GC-MS

analysis.

GC-MS/MS Parameters:

Parameter Setting

Gas Chromatograph Agilent 7890B or equivalent

Mass Spectrometer Agilent 7000C Triple Quadrupole or equivalent

Column
HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm or

similar

Carrier Gas Helium, constant flow at 1.2 mL/min

Inlet Temperature 250 °C

Injection Volume 1 µL, splitless

Oven Program

Start at 70 °C, hold for 2 min, ramp to 150 °C at

25 °C/min, then to 300 °C at 5 °C/min, hold for 5

min

MSD Transfer Line 280 °C

Ion Source Electron Ionization (EI) at 230 °C

Quadrupole Temp 150 °C

MRM Transitions Q1: 199, 167; Q2: 10, 10[8]
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Toxicological Profile
The toxicity of isofenphos-methyl is primarily associated with its potent acetylcholinesterase

inhibition. It is classified as highly toxic by ingestion and in contact with skin.[9]

Acute Toxicity Data:

Species Route LD50/LC50 Reference

Rat Oral 21.52 mg/kg [5]

Rat Dermal 188 mg/kg [3]

Mouse Oral 91.3 mg/kg [3]

GHS Hazard Classifications:

Acute Toxicity, Oral: Category 3 (Toxic if swallowed)[9]

Acute Toxicity, Dermal: Category 3 (Toxic in contact with skin)[9]

Hazardous to the Aquatic Environment, Acute Hazard: Category 1 (Very toxic to aquatic life)

[9]

Environmental Fate and Metabolism
Understanding the environmental fate of isofenphos-methyl is crucial for assessing its

ecological impact. It is known to be persistent in soil, with a half-life that can extend up to one

year.[9] While it has a low potential to leach into groundwater, it can be transported to surface

waters via runoff.[10]

Metabolism:

In biological systems, isofenphos-methyl is metabolized into several products, with

isofenphos-methyl oxon (IFPO) and isocarbophos oxon (ICPO) being significant metabolites.

[1] The oxon metabolites are often as, or more, toxic than the parent compound.
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Figure 4: Simplified metabolic pathway of isofenphos-methyl.

Conclusion
Isofenphos-methyl is a potent organophosphate insecticide with a well-defined mechanism of

action. Its chemical properties, synthesis, and analytical methodologies are well-documented,

providing a solid foundation for further research and application. However, its high toxicity and

environmental persistence necessitate careful handling and a thorough understanding of its

toxicological and ecological profiles. This guide provides a comprehensive starting point for

scientific professionals working with or researching this compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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